N'-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dioxopyrrolidin-3-yl]-4-methoxybenzohydrazide

Specification

• Molecular Formula: C20H19N3O6
• Molecular Weight: 397.4 g/mol
• IUPAC Name: N'-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dioxopyrrolidin-3-yl]-4-methoxybenzohydrazide
• Standard InChI: InChI=1S/C20H19N3O6/c1-27-14-5-2-12(3-6-14)19(25)22-21-15-11-18(24)23(20(15)26)13-4-7-16-17(10-13)29-9-8-28-16/h2-7,10,15,21H,8-9,11H2,1H3,(H,22,25)
• Standard InChI Key: DNLIQCZJGDPSKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC2CC(=O)N(C2=O)C3=CC4=C(C=C3)OCCO4

Introduction

Synthesis of Related Compounds

Synthesis of compounds containing similar moieties often involves multi-step reactions. For instance, the synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl) benzenesulfonamide involves reacting 2,3-dihydro-1,4-benzodioxin-6-amine with benzenesulfonyl chloride in an aqueous basic medium. This process could be adapted or modified to incorporate different functional groups, such as the pyrrolidinone and methoxybenzohydrazide moieties.

Potential Biological Activities

Compounds with benzodioxin and sulfonamide moieties have been studied for their enzyme inhibitory potential, including anti-diabetic and anti-inflammatory activities. Similarly, hydrazide derivatives are known for their diverse biological activities, including antimicrobial and anticancer properties. The combination of these moieties in N'-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dioxopyrrolidin-3-yl]-4-methoxybenzohydrazide suggests potential therapeutic applications.

Spectroscopic Characterization

Spectroscopic techniques such as 1H-NMR, 13C-NMR, and IR are typically used to confirm the structure of synthesized compounds. For example, the 1H-NMR spectrum of related compounds often shows signals corresponding to aromatic protons, amide protons, and other functional groups. The specific characterization of N'-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dioxopyrrolidin-3-yl]-4-methoxybenzohydrazide would require detailed spectroscopic analysis.

Data Table: Potential Biological Activities of Related Compounds

Compound Moiety	Potential Biological Activity
Benzodioxin	Anti-diabetic, Anti-inflammatory
Sulfonamide	Enzyme inhibition
Hydrazide	Antimicrobial, Anticancer
Pyrrolidinone	Various biological activities